Cas no 2137916-05-1 (2-{2-methyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol)

2-{2-Methyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol is a heterocyclic compound featuring a fused triazolopyrimidine core with a hydroxymethyl substituent. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for developing bioactive molecules. The compound's stability and reactivity make it suitable for further functionalization, enabling the synthesis of derivatives with tailored properties. Its well-defined molecular architecture ensures consistency in downstream reactions, while the hydroxyl group enhances solubility, facilitating handling in organic and aqueous media. This compound is valued for its potential in constructing complex heterocyclic systems with precision.
2-{2-methyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol structure
2137916-05-1 structure
Product Name:2-{2-methyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol
CAS No:2137916-05-1
MF:C8H10N4O
MW:178.191200733185
CID:6007984
PubChem ID:165748751
Update Time:2025-06-07

2-{2-methyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-{2-methyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol
    • 2-{2-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol
    • EN300-1130243
    • 2137916-05-1
    • Inchi: 1S/C8H10N4O/c1-6-10-8-9-4-7(2-3-13)5-12(8)11-6/h4-5,13H,2-3H2,1H3
    • InChI Key: ZRGABYXAXQQOGR-UHFFFAOYSA-N
    • SMILES: OCCC1C=NC2=NC(C)=NN2C=1

Computed Properties

  • Exact Mass: 178.08546096g/mol
  • Monoisotopic Mass: 178.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.3Ų

2-{2-methyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol Pricemore >>

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2-{2-methyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-ol Related Literature

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